Cas no 2034606-96-5 (N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide)

N-tert-Butyl-2-(4-methoxypiperidin-1-yl)acetamide is a specialized organic compound featuring a tert-butyl amide group linked to a 4-methoxypiperidine moiety via an acetamide bridge. This structure imparts unique steric and electronic properties, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances stability, while the methoxypiperidine fragment contributes to solubility and bioavailability. The compound is particularly useful as an intermediate in the synthesis of bioactive molecules, offering versatility in medicinal chemistry applications. Its well-defined reactivity profile allows for selective functionalization, facilitating the development of targeted compounds. High purity and consistent synthesis protocols ensure reliability for research and industrial use.
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide structure
2034606-96-5 structure
Product Name:N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
CAS No:2034606-96-5
MF:C12H24N2O2
MW:228.331163406372
CID:6262690
PubChem ID:119103585
Update Time:2025-06-11

N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
    • 2034606-96-5
    • N-(tert-butyl)-2-(4-methoxypiperidin-1-yl)acetamide
    • AKOS026703388
    • F6544-0038
    • Inchi: 1S/C12H24N2O2/c1-12(2,3)13-11(15)9-14-7-5-10(16-4)6-8-14/h10H,5-9H2,1-4H3,(H,13,15)
    • InChI Key: HQQMIJMMLHPWCZ-UHFFFAOYSA-N
    • SMILES: O(C)C1CCN(CC(NC(C)(C)C)=O)CC1

Computed Properties

  • Exact Mass: 228.183778013g/mol
  • Monoisotopic Mass: 228.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 41.6Ų

N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6544-0038-2μmol
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
2034606-96-5
2μmol
$85.5 2023-09-08
Life Chemicals
F6544-0038-5μmol
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
2034606-96-5
5μmol
$94.5 2023-09-08
Life Chemicals
F6544-0038-10μmol
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
2034606-96-5
10μmol
$103.5 2023-09-08
Life Chemicals
F6544-0038-20μmol
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
2034606-96-5
20μmol
$118.5 2023-09-08
Life Chemicals
F6544-0038-1mg
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
2034606-96-5
1mg
$81.0 2023-09-08
Life Chemicals
F6544-0038-2mg
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
2034606-96-5
2mg
$88.5 2023-09-08
Life Chemicals
F6544-0038-3mg
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
2034606-96-5
3mg
$94.5 2023-09-08
Life Chemicals
F6544-0038-4mg
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
2034606-96-5
4mg
$99.0 2023-09-08
Life Chemicals
F6544-0038-5mg
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
2034606-96-5
5mg
$103.5 2023-09-08
Life Chemicals
F6544-0038-10mg
N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide
2034606-96-5
10mg
$118.5 2023-09-08

Additional information on N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide

Research Brief on N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide (CAS: 2034606-96-5): Recent Advances and Applications

N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide (CAS: 2034606-96-5) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's unique structural features, including the tert-butyl group and the methoxypiperidine moiety, contribute to its distinct physicochemical and pharmacological properties. Recent synthetic approaches have optimized the production of 2034606-96-5 with improved yields and purity, making it more accessible for further pharmacological evaluation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of its production.

Pharmacological studies have revealed that N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide exhibits promising activity as a modulator of specific biological targets. In particular, its interaction with G-protein coupled receptors (GPCRs) and ion channels has been investigated, suggesting potential applications in neurological disorders and cardiovascular diseases. Recent in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS)-targeted therapies.

One of the most significant recent developments involves the compound's potential application in the treatment of neurodegenerative diseases. Preliminary studies have shown that 2034606-96-5 may exhibit neuroprotective effects by modulating oxidative stress pathways and reducing neuroinflammation. These findings have sparked interest in further exploring its mechanism of action and therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In the realm of oncology research, N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide has shown interesting activity as part of combination therapies. Recent investigations have explored its role as a chemosensitizer, potentially enhancing the efficacy of existing anticancer drugs while reducing their systemic toxicity. The compound's ability to modulate drug efflux pumps and apoptosis pathways is currently under intensive study in various cancer cell lines.

The safety profile of 2034606-96-5 has been evaluated in recent preclinical studies, which have provided valuable data on its pharmacokinetics and toxicology. These studies have established preliminary parameters for dosage and administration, laying the groundwork for potential clinical trials. However, further research is needed to fully characterize its safety and efficacy in human subjects.

Future research directions for N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide include structural optimization to enhance its pharmacological properties, detailed mechanistic studies to elucidate its molecular targets, and expanded preclinical evaluation in disease-relevant models. The compound's versatility as a chemical scaffold also presents opportunities for the development of derivative compounds with improved therapeutic profiles.

In conclusion, N-tert-butyl-2-(4-methoxypiperidin-1-yl)acetamide (CAS: 2034606-96-5) represents a promising compound in medicinal chemistry with diverse potential applications. The recent advances in its synthesis, pharmacological characterization, and therapeutic exploration highlight its significance in current drug discovery efforts. Continued research on this molecule may yield important contributions to the development of novel treatments for various challenging medical conditions.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD